Cas no 1461868-78-9 (5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid)

• Product Name: 5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid
• CAS No: 1461868-78-9
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5304330
• Update Time: 2026-03-10

5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydroimidazo[1,2-a]pyridine-5-carboxylic acid
• Cephalosporidine
• (+)-5,6,7,8-Tetrahydroimidazo[1,2-a]pyridine-5-carboxylic acid
• 5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid

• Inchi： 1S/C8H10N2O2/c11-8(12)6-2-1-3-7-9-4-5-10(6)7/h4-6H,1-3H2,(H,11,12)
• InChI Key： RMVNOXTYYNGKFC-UHFFFAOYSA-N
• SMILES： OC(C1CCCC2=NC=CN12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid

Research Brief on 5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid (CAS: 1461868-78-9): Recent Advances and Applications

The compound 5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid (CAS: 1461868-78-9) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic scaffold is particularly notable for its structural versatility, which enables its incorporation into various pharmacologically active molecules. Recent studies have explored its role as a key intermediate in the synthesis of novel therapeutic agents targeting a range of diseases, including infectious diseases, cancer, and neurological disorders.

One of the most promising areas of research involves the use of 5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid as a building block for the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. The study highlighted the compound's ability to selectively target CDK4/6, making it a potential candidate for cancer therapy.

In addition to its applications in oncology, this compound has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported the synthesis of a series of imidazo[1,2-a]pyridine derivatives, including 5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid, and their evaluation against multidrug-resistant bacterial strains. The results indicated moderate to strong activity against Gram-positive bacteria, suggesting its potential as a scaffold for developing new antibiotics.

Another notable advancement is the use of this compound in the design of central nervous system (CNS) drugs. Researchers have exploited its ability to cross the blood-brain barrier (BBB) to develop novel neuroprotective agents. A 2022 study in ACS Chemical Neuroscience described the synthesis of imidazo[1,2-a]pyridine-based compounds that showed efficacy in reducing neuroinflammation in animal models of Alzheimer's disease. The study emphasized the importance of the carboxylic acid moiety in enhancing BBB permeability and modulating inflammatory responses.

The synthetic routes to 5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, using readily available starting materials and green chemistry principles. This advancement is expected to facilitate its broader adoption in industrial and academic research settings.

Despite these promising developments, challenges remain in fully harnessing the potential of this compound. Issues such as solubility, metabolic stability, and off-target effects need to be addressed in future studies. However, the growing body of research underscores its versatility and potential as a valuable tool in drug discovery. As the field continues to evolve, further investigations into its pharmacological properties and applications are anticipated to yield exciting breakthroughs.